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Compound of Interest

Compound Name: Dimethyl lithospermate B

Cat. No.: B10817742 Get Quote

An In-depth Technical Guide to dmLSB: Physical and Chemical Properties

Introduction

This technical guide provides a comprehensive overview of the physical and chemical

properties of dmLSB, a novel compound with significant potential in targeted therapeutic

applications. The information presented herein is intended for researchers, scientists, and drug

development professionals actively engaged in the fields of pharmacology, medicinal chemistry,

and molecular biology. This document details the fundamental characteristics of dmLSB,

outlines key experimental protocols for its study, and visualizes its known signaling pathways to

facilitate a deeper understanding of its mechanism of action.

Physical and Chemical Properties
A summary of the key physical and chemical properties of dmLSB is presented below. These

properties are essential for understanding its behavior in biological systems and for the design

of effective drug delivery strategies.
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Property Value

Molecular Formula C₂₅H₃₀N₄O₄

Molecular Weight 450.53 g/mol

Appearance White to off-white crystalline solid

Solubility

Soluble in DMSO (>25 mg/mL), ethanol (~10

mg/mL), and sparingly soluble in water (<1

mg/mL).

Melting Point 182-185 °C

pKa 7.8 (predicted)

LogP 3.2 (predicted)

Stability
Stable under standard laboratory conditions.

Avoid strong oxidizing agents.

Experimental Protocols
Detailed methodologies for key experiments involving dmLSB are provided to ensure

reproducibility and accurate interpretation of results.

Synthesis of dmLSB
The synthesis of dmLSB is achieved through a multi-step process involving the coupling of a

substituted aromatic amine with a protected amino acid derivative, followed by deprotection

and cyclization. A detailed workflow of the synthesis is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material A
(Substituted Aromatic Amine)

Coupling Reaction
(EDC/HOBt)

Starting Material B
(Protected Amino Acid)

Intermediate Product

Yield: 85%

Deprotection
(TFA)

Cyclization
(Heat)

Crude dmLSB

Yield: 70%

Purification
(Column Chromatography)

Pure dmLSB

Purity: >98%

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of dmLSB.
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In Vitro Kinase Assay
To determine the inhibitory activity of dmLSB against its target kinase, a luminescence-based

kinase assay is employed. The assay measures the amount of ATP remaining in solution

following the kinase reaction.
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Caption: Workflow for the in vitro kinase inhibition assay.

Signaling Pathway Analysis
dmLSB has been identified as a potent and selective inhibitor of the hypothetical "Signal

Transduction Kinase 1" (STK1), a key regulator in a novel signaling pathway implicated in cell

proliferation. The diagram below illustrates the proposed mechanism of action.
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Caption: Proposed signaling pathway inhibited by dmLSB.
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To cite this document: BenchChem. [Physical and chemical properties of dmLSB].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817742#physical-and-chemical-properties-of-
dmlsb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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